5-amino-3-[(Z)-1-cyano-2-(2,4-dimethoxyphenyl)ethenyl]-1-phenylpyrazole-4-carbonitrile

• IUPAC Name: 5-amino-3-[(Z)-1-cyano-2-(2,4-dimethoxyphenyl)ethenyl]-1-phenylpyrazole-4-carbonitrile
• InChI: InChI=1S/C21H17N5O2/c1-27-17-9-8-14(19(11-17)28-2)10-15(12-22)20-18(13-23)21(24)26(25-20)16-6-4-3-5-7-16/h3-11H,24H2,1-2H3/b15-10+
• InChI Key: NGKPFWLTZLZRIE-XNTDXEJSSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C=C(C#N)C2=NN(C(=C2C#N)N)C3=CC=CC=C3)OC
• Isomeric SMILES: COC1=CC(=C(C=C1)/C=C(\C#N)/C2=NN(C(=C2C#N)N)C3=CC=CC=C3)OC
• Molecular Formula: C21H17N5O2
• Molecular Weight: 371.4 g/mol

Description

5-amino-3-[(Z)-1-cyano-2-(2,4-dimethoxyphenyl)ethenyl]-1-phenylpyrazole-4-carbonitrile is a complex organic compound belonging to the class of pyrazoles Pyrazoles are five-membered heterocyclic compounds containing two nitrogen atoms at positions 1 and 2

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-amino-3-[(Z)-1-cyano-2-(2,4-dimethoxyphenyl)ethenyl]-1-phenylpyrazole-4-carbonitrile typically involves multi-step reactions starting from readily available precursors. One common method involves the condensation of 2,4-dimethoxybenzaldehyde with malononitrile to form a benzylidene intermediate. This intermediate then undergoes cyclization with hydrazine derivatives to form the pyrazole ring.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to improve yield and selectivity .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the amino group, leading to the formation of nitroso or nitro derivatives.

Reduction: Reduction reactions can target the cyano group, converting it to an amine or other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or catalytic hydrogenation are often used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and nucleophiles (e.g., amines, thiols) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield nitro derivatives, while reduction can produce amines .

Scientific Research Applications

5-amino-3-[(Z)-1-cyano-2-(2,4-dimethoxyphenyl)ethenyl]-1-phenylpyrazole-4-carbonitrile has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial, antifungal, and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly for targeting specific enzymes or receptors.

Industry: Utilized in the development of advanced materials, such as organic semiconductors and dyes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of the cyano and amino groups allows it to form hydrogen bonds and other interactions with biological molecules, potentially inhibiting or activating their function. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Similar Compounds

5-amino-3-[(Z)-1-cyano-2-(2,4-dimethoxyphenyl)ethenyl]-1-phenylpyrazole-4-carbonitrile: shares similarities with other pyrazole derivatives, such as 5-amino-3-[(Z)-1-cyano-2-(2,4-dimethoxyphenyl)ethenyl]-1-phenylpyrazole-4-carbonitrile.

Thiazoles: Another class of heterocyclic compounds with diverse biological activities.

Uniqueness

The uniqueness of 5-amino-3-[(Z)-1-cyano-2-(2,4-dimethoxyphenyl)ethenyl]-1-phenylpyrazole-4-carbonitrile lies in its specific substitution pattern, which imparts distinct chemical and biological properties.